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Compound of Interest
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Cat. No.: B8727217

Get Quote

Executive Summary 2-Cyanoethyl phosphate (2-CEP) is a specialized phosphorylating

reagent fundamental to nucleic acid and phospholipid chemistry. Distinguished by its unique

-eliminable protecting group, 2-CEP allows for the introduction of phosphate moieties that are
stable under acidic conditions (crucial for iterative dimethoxytrityl deprotection) but cleanly
removable under mild basic conditions. This guide details the physicochemical profile,
mechanistic principles, and validated experimental protocols for utilizing 2-CEP in high-purity
organic synthesis.

Part 1: Chemical Identity & Physicochemical Profile
2-Cyanoethyl phosphate is most commonly supplied as a stable Barium salt. For synthetic

applications, it must often be converted into a soluble organic salt (typically pyridinium or

triethylammonium).

Core Chemical Data[1][2]
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Property Specification

IUPAC Name 2-Cyanoethyl dihydrogen phosphate

Common Form Barium 2-cyanoethyl phosphate dihydrate

CAS Number 5015-38-3 (Barium salt); 40640-87-1 (Free acid)

Molecular Formula
(Free acid);

(Salt)

Molecular Weight 151.06 g/mol (Free acid); 322.41 g/mol (Ba salt)

Solubility

Ba Salt: Sparingly soluble in water, insoluble in

organics.Pyridinium Salt: Soluble in pyridine,

DMF, acetonitrile.

pKa ~1.5 (first ionization), ~6.0 (second ionization)

Stability

Stable as Ba salt. Hydrolyzes slowly in acidic

moisture; rapid

-elimination in pH > 9.

Part 2: Mechanistic Principles[3]
The utility of 2-CEP relies on the

-elimination mechanism. The cyano group (

) is strongly electron-withdrawing, increasing the acidity of the hydrogen atoms on the

-carbon (relative to the cyano group,

to the phosphate oxygen).

The -Elimination Pathway
Under basic conditions (e.g., Ammonium Hydroxide or DBU), a base abstracts the acidic

proton. The resulting carbanion collapses to form the phosphate dianion and releases

acrylonitrile as a byproduct.
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Key Advantages:

Orthogonality: The group is stable to the acidic conditions (TCA/DCM) used to remove DMT

groups in oligonucleotide synthesis.

Clean Deprotection: The reaction is rapid and quantitative, leaving the free phosphate

monoester.
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Figure 1:Mechanism of base-catalyzed

-elimination of the 2-cyanoethyl group, yielding the free phosphate and acrylonitrile.

Part 3: Applications in Drug Development
Oligonucleotide Synthesis (5'-Phosphorylation)
While automated synthesis uses phosphoramidites, 2-CEP is the reagent of choice for

introducing a 5'-terminal phosphate (5'-phosphorylation) to a nucleoside or oligonucleotide in

solution phase, or for synthesizing nucleotide prodrugs. It avoids the instability issues of P(III)

reagents when stored.

Phospholipid Engineering
In the synthesis of complex lipids like Phosphatidylglycerol or Phosphatidylinositol, 2-CEP is

used to create the phosphodiester linkage. The cyanoethyl group protects the phosphate

during the coupling of the lipid tails (e.g., diacylglycerol) and the head group, allowing for

stereochemical control before final deprotection.
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Part 4: Experimental Protocols
Protocol A: Activation of Barium 2-Cyanoethyl
Phosphate
The commercial Barium salt is insoluble in organic solvents required for coupling. It must be

converted to the Pyridinium salt.[1]

Reagents:

Barium 2-cyanoethyl phosphate dihydrate (2.0 g)

Dowex 50W-X8 Resin (H+ form, 50-100 mesh)

Pyridine (Anhydrous)

Procedure:

Resin Preparation: Wash ~15 mL of Dowex 50W-X8 resin with deionized water in a column

until the eluate is neutral.

Dissolution: Suspend the Barium salt (2.0 g) in warm deionized water (20 mL). It may not

dissolve completely until ion exchange begins.

Exchange: Pass the suspension/solution through the column slowly. The Barium ions are

retained, releasing free 2-cyanoethyl phosphoric acid.

Collection: Elute directly into a flask containing Pyridine (5 mL) cooled in an ice bath. This

immediately forms the stable Pyridinium salt.

Drying: Concentrate the eluate (Rotovap, < 40°C) to a syrup. Co-evaporate with anhydrous

Pyridine (3x 10 mL) to remove all water.

Result: A clear, viscous oil or semi-solid of Pyridinium 2-cyanoethyl phosphate, ready for

coupling.

Protocol B: 5'-Phosphorylation of a Nucleoside
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Coupling the activated 2-CEP to a protected nucleoside using DCC.

Reagents:

Pyridinium 2-cyanoethyl phosphate (from Protocol A, ~2.0 mmol)

Nucleoside (e.g., 3'-O-Acetyl-Thymidine, 1.0 mmol)

DCC (Dicyclohexylcarbodiimide, 4.0 mmol)

Anhydrous Pyridine

Procedure:

Setup: Dissolve the Nucleoside and Pyridinium 2-CEP in anhydrous Pyridine (10 mL).

Coupling: Add DCC (4.0 mmol). Seal the flask under Argon/Nitrogen.[2]

Incubation: Stir at room temperature for 24–48 hours. The solution will become cloudy as

Dicyclohexylurea (DCU) precipitates.

Quench: Add water (1 mL) to hydrolyze excess DCC and stir for 1 hour.

Filtration: Filter off the DCU precipitate.

Deprotection (One-Pot): To the filtrate, add concentrated Ammonium Hydroxide (10 mL).

Heat at 55°C for 4-6 hours.

Note: This step removes the Cyanoethyl group (via

-elimination) AND the 3'-acetyl group.

Purification: Evaporate solvents. Purify the residue via DEAE-Sephadex or C18 Reverse

Phase HPLC to obtain the Nucleoside 5'-Monophosphate.

Part 5: Visualization of Workflow
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Figure 2:Operational workflow for converting commercial Barium 2-CEP into a functional

nucleotide.

Part 6: Safety & Handling (MSDS Highlights)
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Acrylonitrile Hazard: The deprotection step releases acrylonitrile, a volatile, toxic, and

carcinogenic compound. All deprotection reactions must be performed in a fume hood.

Barium Toxicity: Barium salts are toxic by ingestion and inhalation. Wear P95 respirators

when weighing the solid salt.

DCC Handling: DCC is a potent allergen and skin sensitizer. Avoid contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

2. pdf.benchchem.com [pdf.benchchem.com]

3. mdpi.com [mdpi.com]

4. pubs.acs.org [pubs.acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.mdpi.com/2073-4344/15/3/270
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6266782.htm
https://www.benchchem.com/product/b8727217/docs?utm_src=pdf-body#2-cyanoethyl-phosphate-a-technical-guide-to-structure-properties-and-applications
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F4064087
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F207121
https://www.benchchem.com/product/b8727217/docs?utm_src=pdf-body#2-cyanoethyl-phosphate-a-technical-guide-to-structure-properties-and-applications
https://pubs.acs.org/doi/10.1021/cr5002035
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr5000435
https://www.benchchem.com/product/b8727217?utm_src=pdf-custom-synthesis#bc-rfq
https://livrepository.liverpool.ac.uk/3191336/1/201298584_Feb2025.pdf
https://pdf.benchchem.com/1630/Step_by_Step_Guide_for_the_Phosphitylation_of_Nucleosides_Application_Notes_and_Protocols.pdf
https://www.mdpi.com/2073-4344/15/3/270
https://pubs.acs.org/doi/10.1021/cr5002035
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8727217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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